Ethyl 2-(5-(benzyloxy)-2,4-dichloro((4-methylphenyl)sulfonyl)anilino)acetate

• IUPAC Name: ethyl 2-(2,4-dichloro-N-(4-methylphenyl)sulfonyl-5-phenylmethoxyanilino)acetate
• InChI: InChI=1S/C24H23Cl2NO5S/c1-3-31-24(28)15-27(33(29,30)19-11-9-17(2)10-12-19)22-14-23(21(26)13-20(22)25)32-16-18-7-5-4-6-8-18/h4-14H,3,15-16H2,1-2H3
• InChI Key: AGCYXSBGERKIOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C1=CC(=C(C=C1Cl)Cl)OCC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C24H23Cl2NO5S
• Molecular Weight: 508.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including protection of functional groups, chlorination, and esterification. Detailed synthetic pathways can be found in relevant literature.

Scientific Research Applications

Synthesis Techniques and Drug Development

Research has focused on the synthesis of structurally related compounds, demonstrating their potential in drug development, particularly for antiviral, anticancer, and antibacterial applications. For example, the study by Danel et al. (1996) explores the synthesis of novel 6-benzyluracil analogues demonstrating potent anti-HIV-1 activity. This study highlights the broader context of using specific synthetic techniques to create compounds with significant biological activities (Danel et al., 1996). Another example is the synthesis of clopidogrel sulfate, a critical intermediate in the production of a widely used antiplatelet drug. The synthesis pathway offers insights into process optimization and potential scalability for industrial applications (Hu Jia-peng, 2012).

Advanced Organic Synthesis and Chemical Intermediates

The research by Thalluri et al. (2014) on the ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement underscores the versatility of chemical intermediates in synthesizing complex molecules like hydroxamic acids and ureas from simpler carboxylic acids. Such studies illustrate the broader applicability of chemical intermediates in constructing pharmacologically relevant structures under mild conditions, thereby enhancing the synthetic toolbox available for drug discovery (Thalluri et al., 2014).

Environmental and Green Chemistry Applications

Investigations into the degradation pathways of environmental contaminants also relate to the chemical functionalities present in the compound of interest. For instance, the study by Yunfu. Sun and J. Pignatello (1993) on the degradation of 2,4-dichlorophenoxyacetic acid using advanced oxidation processes provides a foundation for understanding how complex organic molecules might be broken down in environmental contexts. This research has implications for wastewater treatment and the mitigation of pollution (Yunfu. Sun & J. Pignatello, 1993).